Cas no 31863-60-2 (2-ethylcyclohex-2-en-1-one)
2-ethylcyclohex-2-en-1-one structure
Product Name:2-ethylcyclohex-2-en-1-one
CAS No:31863-60-2
MF:C8H12O
MW:124.180282592773
CID:1449474
PubChem ID:642521
Update Time:2025-04-20
2-ethylcyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one, 2-ethyl-
- 2-Ethyl-cyclohex-2-enone
- 2-ethylcyclohex-2-en-1-one
- SCHEMBL743966
- ethylcyclohexenone
- 31863-60-2
- InChI=1/C8H12O/c1-2-7-5-3-4-6-8(7)9/h5H,2-4,6H2,1H
- EN300-1589290
-
- Inchi： 1S/C8H12O/c1-2-7-5-3-4-6-8(7)9/h5H,2-4,6H2,1H3
- InChI Key： AHAATKOSNXIXCX-UHFFFAOYSA-N
- SMILES： O=C1C(CC)=CCCC1
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-ethylcyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1589290-0.05g |
2-ethylcyclohex-2-en-1-one |
31863-60-2 | 93% | 0.05g |
$245.0 | 2023-06-04 | |
| Enamine | EN300-1589290-0.1g |
2-ethylcyclohex-2-en-1-one |
31863-60-2 | 93% | 0.1g |
$366.0 | 2023-06-04 | |
| Enamine | EN300-1589290-0.25g |
2-ethylcyclohex-2-en-1-one |
31863-60-2 | 93% | 0.25g |
$524.0 | 2023-06-04 | |
| Enamine | EN300-1589290-0.5g |
2-ethylcyclohex-2-en-1-one |
31863-60-2 | 93% | 0.5g |
$824.0 | 2023-06-04 | |
| Enamine | EN300-1589290-1.0g |
2-ethylcyclohex-2-en-1-one |
31863-60-2 | 93% | 1g |
$1057.0 | 2023-06-04 | |
| Enamine | EN300-1589290-2.5g |
2-ethylcyclohex-2-en-1-one |
31863-60-2 | 93% | 2.5g |
$2071.0 | 2023-06-04 | |
| Enamine | EN300-1589290-5.0g |
2-ethylcyclohex-2-en-1-one |
31863-60-2 | 93% | 5g |
$3065.0 | 2023-06-04 | |
| Enamine | EN300-1589290-10.0g |
2-ethylcyclohex-2-en-1-one |
31863-60-2 | 93% | 10g |
$4545.0 | 2023-06-04 | |
| Enamine | EN300-1589290-50mg |
2-ethylcyclohex-2-en-1-one |
31863-60-2 | 93.0% | 50mg |
$245.0 | 2023-09-23 | |
| Enamine | EN300-1589290-100mg |
2-ethylcyclohex-2-en-1-one |
31863-60-2 | 93.0% | 100mg |
$366.0 | 2023-09-23 |
2-ethylcyclohex-2-en-1-one Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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